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Compound of Interest

Compound Name: viFSP1

Cat. No.: B12192569 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
viFSP1 is a potent and species-independent inhibitor of Ferroptosis Suppressor Protein 1

(FSP1), a key enzyme in a glutathione-independent ferroptosis suppression pathway.[1][2][3][4]

By targeting the highly conserved NAD(P)H binding pocket of FSP1, viFSP1 effectively blocks

its reductive activity, leading to an accumulation of lipid peroxides and subsequent induction of

ferroptosis in FSP1-dependent cells.[2][4] This makes viFSP1 a valuable tool for studying

ferroptosis and a potential candidate for cancer therapy, particularly in tumors resistant to

conventional treatments.[1][2]

These application notes provide detailed protocols for the preparation of viFSP1 stock

solutions for both in vitro and in vivo experiments, ensuring accurate and reproducible results.

Data Presentation
Quantitative data for viFSP1 is summarized in the table below for easy reference.
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Property Value Reference

Chemical Name

5-amino-1-(2,4-

dimethoxyphenyl)-1,2-dihydro-

4-(4-methyl-2-thiazolyl)-3H-

pyrrol-3-one

[3]

Molecular Formula C₁₆H₁₇N₃O₃S [2][3]

Molecular Weight 331.39 g/mol [2][3][5]

CAS Number 951945-67-8 [2][3]

Appearance Solid, Off-white to light brown [2]

Purity ≥95% - 99.45% [2][3]

IC₅₀ (human FSP1) 34 nM [3][5]

IC₅₀ (mouse FSP1) 83 nM [3][5]

Experimental Protocols
In Vitro Stock Solution Preparation (High Concentration)
This protocol describes the preparation of a high-concentration stock solution of viFSP1,

typically for subsequent dilution in cell culture media for in vitro experiments.

Materials:

viFSP1 powder

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Procedure:
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Aliquoting: Before opening, briefly centrifuge the vial of viFSP1 powder to ensure all the

material is at the bottom.

Solvent Addition: Add the appropriate volume of DMSO to the vial to achieve the desired

stock concentration. A common high-concentration stock is 50 mg/mL.[2] For hygroscopic

DMSO, which can significantly impact solubility, it is recommended to use a newly opened

bottle.[2]

Dissolution: Vortex the solution vigorously to dissolve the viFSP1 powder. If precipitation or

phase separation occurs, gentle heating and/or sonication can aid in dissolution.[2]

Sterilization: While not always necessary for a DMSO stock, if required, the solution can be

sterilized by filtering through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

up to one month or at -80°C for up to six months.[2]

Table for Preparing Different Molar Concentrations of viFSP1 Stock Solution in DMSO:

Desired
Concentration

Volume of DMSO to
add to 1 mg of
viFSP1

Volume of DMSO to
add to 5 mg of
viFSP1

Volume of DMSO to
add to 10 mg of
viFSP1

1 mM 3.0176 mL 15.0880 mL 30.1759 mL

5 mM 0.6035 mL 3.0176 mL 6.0352 mL

10 mM 0.3018 mL 1.5088 mL 3.0176 mL

Note: This table is based on the molecular weight of 331.39 g/mol .[2]

In Vivo Working Solution Preparation
This protocol provides two examples for preparing a viFSP1 working solution suitable for in

vivo studies. It is crucial to prepare these solutions fresh on the day of use.[2]

Protocol 1: PEG300, Tween-80, and Saline Formulation
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Materials:

viFSP1 high-concentration stock solution in DMSO (e.g., 25 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80

Saline (0.9% sodium chloride), sterile

Sterile tubes

Procedure:

Start with a clear, high-concentration stock solution of viFSP1 in DMSO.

In a sterile tube, add the following solvents sequentially, ensuring the solution is mixed

thoroughly after each addition:

10% DMSO (from your stock solution)

40% PEG300

5% Tween-80

45% Saline

This protocol can yield a clear solution with a solubility of up to 2.5 mg/mL.[2] Ultrasonic

treatment may be necessary to achieve a clear solution.[2]

Protocol 2: SBE-β-CD Formulation

Materials:

viFSP1 high-concentration stock solution in DMSO (e.g., 25 mg/mL)

20% Sulfobutyl ether-β-cyclodextrin (SBE-β-CD) in saline

Sterile tubes
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Procedure:

Begin with a clear, high-concentration stock solution of viFSP1 in DMSO.

In a sterile tube, add the following solvents sequentially, mixing well after each addition:

10% DMSO (from your stock solution)

90% (20% SBE-β-CD in Saline)

This method can also achieve a clear solution with a solubility of up to 2.5 mg/mL.[2]

Ultrasonic treatment may be required.[2]

Mandatory Visualizations
FSP1 Signaling Pathway
The diagram below illustrates the role of FSP1 in suppressing ferroptosis. FSP1, a

myristoylated protein, localizes to the plasma membrane where it acts as an oxidoreductase.[6]

[7] It utilizes NAD(P)H to reduce coenzyme Q10 (ubiquinone) to its antioxidant form, ubiquinol.

[1][7] Ubiquinol, in turn, traps lipid peroxyl radicals, thereby inhibiting the propagation of lipid

peroxidation and preventing ferroptotic cell death.[7] viFSP1 directly inhibits FSP1, disrupting

this protective mechanism.
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Caption: FSP1-mediated ferroptosis suppression pathway and its inhibition by viFSP1.

Experimental Workflow for In Vitro Stock Preparation
The following diagram outlines the key steps for preparing a viFSP1 stock solution for use in

cell-based assays.
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Caption: Workflow for preparing a concentrated viFSP1 stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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